Cas no 854813-96-0 (3-amino-1-(3,4-dimethoxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one
• CAS No: 854813-96-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6352946
• PubChem ID: 93183338
• Update Time: 2025-06-08

3-amino-1-(3,4-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one
• EN300-1855976
• 854813-96-0

• Inchi： 1S/C11H15NO3/c1-14-10-4-3-8(7-11(10)15-2)9(13)5-6-12/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： KDVNWXBMNJXXCY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(CCN)=O)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one

Introduction to 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one (CAS No. 854813-96-0)

3-amino-1-(3,4-dimethoxyphenyl)propan-1-one, also known by its CAS number 854813-96-0, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3,4-dimethoxyphenyl group and an amino-functionalized propanone moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one can be represented as follows: C₁₂H₁₇NO₃. The presence of the amino group and the methoxy-substituted phenyl ring provides this compound with a range of chemical reactivity and biological activity. Recent studies have highlighted its potential in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory conditions.

In the context of neurodegenerative diseases, 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. Specifically, it has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In cancer research, 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one has been investigated for its anti-proliferative properties. Studies have shown that this compound can induce cell cycle arrest and promote apoptosis in various cancer cell lines. For instance, a study published in the International Journal of Cancer found that 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one significantly inhibited the growth of breast cancer cells by targeting key signaling pathways involved in cell survival and proliferation.

The anti-inflammatory properties of 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one have also been explored. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. A study published in the Journal of Inflammation Research demonstrated that 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one effectively reduced inflammation in a mouse model of colitis.

The synthesis of 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one is well-documented in the literature. One common synthetic route involves the reaction of 3,4-dimethoxybenzaldehyde with acetone to form an intermediate enamine, followed by reductive amination with ammonia to introduce the amino group. This synthetic method is efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

The physicochemical properties of 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one are also noteworthy. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various biological assays and drug delivery systems. Additionally, its stability under different conditions has been studied extensively to ensure its reliability in long-term storage and transportation.

In terms of safety and toxicity, preliminary studies have indicated that 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials. Preclinical toxicology studies have shown that this compound does not cause significant adverse effects on major organs or systems when administered at relevant doses.

The potential applications of 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one extend beyond its therapeutic uses. In materials science, this compound has been explored for its ability to form supramolecular assemblies with other molecules. These assemblies can be used to create novel materials with unique properties for applications such as drug delivery systems and sensors. A study published in the Journal of Materials Chemistry demonstrated that 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one-based supramolecular structures exhibited enhanced drug loading capacity and controlled release profiles.

In conclusion, 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one (CAS No. 854813-96-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing medical science.